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Compound of Interest

Compound Name: Umbralisib

Cat. No.: B560156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

umbralisib stock solutions for laboratory use. Umbralisib is a dual inhibitor of

phosphoinositide 3-kinase delta (PI3Kδ) and casein kinase 1 epsilon (CK1ε), crucial

components of signaling pathways involved in the proliferation and survival of B-cell

lymphocytes.[1][2][3] Accurate preparation of umbralisib solutions is critical for obtaining

reliable and reproducible results in both in vitro and in vivo studies.

Physicochemical Properties of Umbralisib
A summary of the key physicochemical properties of umbralisib and its tosylate salt is

presented in Table 1. This information is essential for accurate calculation of concentrations

and for choosing appropriate solvents.
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Property Umbralisib (Free Base) Umbralisib Tosylate

Molecular Formula C₃₁H₂₄F₃N₅O₃[2][4][5] C₃₈H₃₂F₃N₅O₆S[6][7]

Molecular Weight 571.56 g/mol [2][4][8] 743.75 g/mol [6][7]

Appearance White to off-white solid[8]
White to light brown powder[6]

[7]

Solubility Soluble in DMSO[9]

Freely soluble in dimethyl

sulfoxide (DMSO), soluble in

methanol, and practically

insoluble in water.[6][7]

pKa 4.01 (basic)[4][10] 2.71[6][7]

Experimental Protocols
Protocol 1: Preparation of High-Concentration
Umbralisib Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of umbralisib in

dimethyl sulfoxide (DMSO), suitable for most in vitro applications.

Materials:

Umbralisib (free base or tosylate salt)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:
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Pre-weighing Preparation: Allow the umbralisib powder and DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing Umbralisib: Accurately weigh the desired amount of umbralisib powder using a

calibrated analytical balance. For example, to prepare a 10 mM stock solution of umbralisib
free base, weigh out 5.72 mg.

Dissolution: Add the appropriate volume of DMSO to the vial containing the umbralisib
powder. To prepare a 10 mM stock solution from 5.72 mg of umbralisib free base, add 1 mL

of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the umbralisib is completely

dissolved. Gentle warming to 37°C and sonication can be used to aid dissolution if

necessary.[11][12]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (days to weeks) or -80°C for long-term storage (months).[9]

Calculation Example for a 10 mM Stock Solution:

Compound Form Molecular Weight ( g/mol )
Mass for 1 mL of 10 mM
Stock

Umbralisib (Free Base) 571.56 5.72 mg

Umbralisib Tosylate 743.75 7.44 mg

Protocol 2: Preparation of Umbralisib Working Solutions
for In Vitro Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for use in cell-based assays.
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Materials:

High-concentration umbralisib stock solution in DMSO (from Protocol 1)

Appropriate cell culture medium or assay buffer

Sterile microcentrifuge tubes or plates

Pipettes and sterile, filtered pipette tips

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the high-concentration umbralisib
stock solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in cell culture medium or assay

buffer to achieve the desired final concentrations. It is recommended to prepare intermediate

dilutions to ensure accuracy.

Important: The final concentration of DMSO in the cell culture should be kept low (typically

≤ 0.5%) to avoid solvent-induced toxicity. Ensure the final DMSO concentration is

consistent across all experimental conditions, including the vehicle control.

Mixing: Gently mix the working solutions by pipetting up and down. Avoid vigorous vortexing,

which can cause shearing of cellular components if they are present.

Immediate Use: Use the freshly prepared working solutions immediately for your

experiments. Do not store diluted aqueous solutions of umbralisib for extended periods.

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathways inhibited by umbralisib and a general

workflow for its use in laboratory experiments.
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Caption: Umbralisib's dual inhibitory action on PI3Kδ and CK1ε pathways.
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Caption: General experimental workflow for using umbralisib in the lab.
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Safety Precautions
Umbralisib is a potent kinase inhibitor and should be handled with appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area, preferably a chemical fume hood, when handling the powder

form of umbralisib.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Stability and Storage
Powder: Umbralisib powder is stable at room temperature for short periods but should be

stored at -20°C for long-term storage.

DMSO Stock Solutions: When stored properly in single-use aliquots at -80°C, umbralisib
stock solutions in DMSO are stable for at least 6 months.[13] Avoid repeated freeze-thaw

cycles.

Aqueous Working Solutions: Diluted aqueous solutions of umbralisib are not stable for long

periods and should be prepared fresh for each experiment.

By following these application notes and protocols, researchers can ensure the accurate and

consistent preparation of umbralisib solutions, leading to more reliable and reproducible

experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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